Cas no 2228871-72-3 (methyl 4-(2-amino-2-methylpropyl)-2-chlorobenzoate)

• Product Name: methyl 4-(2-amino-2-methylpropyl)-2-chlorobenzoate
• CAS No: 2228871-72-3
• MF: C₁₂H₁₆ClNO₂
• MW: 241.713942527771
• CID: 6401116
• PubChem ID: 165636102
• Update Time: 2025-06-09

methyl 4-(2-amino-2-methylpropyl)-2-chlorobenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(2-amino-2-methylpropyl)-2-chlorobenzoate
• 2228871-72-3
• EN300-1995217

• Inchi： 1S/C12H16ClNO2/c1-12(2,14)7-8-4-5-9(10(13)6-8)11(15)16-3/h4-6H,7,14H2,1-3H3
• InChI Key： IWOQCTLHNWUBIA-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)OC)C=CC(=C1)CC(C)(C)N

Computed Properties

• Exact Mass: 241.0869564g/mol
• Monoisotopic Mass: 241.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 52.3Ų

Additional information on methyl 4-(2-amino-2-methylpropyl)-2-chlorobenzoate

Exploring Methyl 4-(2-amino-2-methylpropyl)-2-chlorobenzoate (CAS No. 2228871-72-3): Properties, Applications, and Industry Insights

Methyl 4-(2-amino-2-methylpropyl)-2-chlorobenzoate (CAS No. 2228871-72-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This chlorobenzoate derivative features a unique molecular structure combining an ester group, an aminoalkyl side chain, and a chloro substituent, making it a versatile intermediate for synthetic applications. Its CAS registry number ensures precise identification in global chemical databases, while its systematic name reflects its IUPAC-compliant nomenclature.

Recent trends in drug discovery and crop protection have amplified interest in this compound. Researchers are particularly focused on its potential as a building block for bioactive molecules, given its balanced lipophilicity (logP) and hydrogen-bonding capacity. The methyl ester moiety offers synthetic flexibility for further derivatization, while the 2-chloro substitution may influence electronic properties in target applications. Analytical techniques like HPLC and NMR confirm its high purity (>98% typical), meeting industry standards for advanced research.

From an SEO perspective, common queries about this compound include: "synthesis route for methyl 4-(2-amino-2-methylpropyl)-2-chlorobenzoate," "spectral data of CAS 2228871-72-3," and "suppliers of chlorobenzoate intermediates." These search patterns reflect the compound's role in process chemistry and scale-up production. Environmental considerations are also prominent, with researchers investigating green chemistry approaches to its manufacture, such as catalytic amination or solvent-free esterification.

The compound's physicochemical properties—including melting point (typically 85-90°C), solubility profile (soluble in DMSO, methanol), and stability under nitrogen atmosphere—make it suitable for high-throughput screening platforms. Its molecular weight (241.73 g/mol) and structural features align with Lipinski's rules, suggesting potential for bioavailability optimization in medicinal chemistry projects. Patent literature reveals applications in kinase inhibitor development and herbicide safeners, though specific uses often remain confidential.

Quality control protocols for CAS 2228871-72-3 emphasize residual solvent analysis and chiral purity verification, as the 2-amino-2-methylpropyl group introduces a stereocenter. Advanced purification methods like preparative chromatography or recrystallization ensure batch-to-batch consistency. Storage recommendations typically suggest amber glass containers at -20°C for long-term preservation of the amino ester functionality.

Emerging discussions in scientific forums highlight the compound's potential in prodrug design and targeted delivery systems. The benzoate core allows for π-π stacking interactions in host-guest chemistry, while the primary amine enables conjugation with carboxylic acids or carbonyl compounds. These attributes position it as a valuable tool for structure-activity relationship (SAR) studies across multiple therapeutic areas.

From a market dynamics perspective, demand for methyl 4-(2-amino-2-methylpropyl)-2-chlorobenzoate correlates with growth in contract research organizations (CROs) and custom synthesis services. Regulatory documentation typically includes safety data sheets (SDS) detailing proper handling procedures, though it's classified as non-hazardous under standard conditions. Transportation requires compliance with IATA guidelines for laboratory chemicals.

Future research directions may explore the compound's utility in metal-organic frameworks (MOFs) or as a ligand precursor in coordination chemistry. Its bifunctional nature—combining nucleophilic (amine) and electrophilic (ester) sites—makes it particularly interesting for cascade reactions and multicomponent syntheses. Computational chemistry studies using DFT calculations could further elucidate its conformational preferences and reactivity patterns.